N-(2-fluorophenyl)-2-propylpentanamide

• Molecular Formula: C14H20FNO
• Molecular Weight: 237.31 g/mol
• IUPAC Name: N-(2-fluorophenyl)-2-propylpentanamide
• InChI: InChI=1S/C14H20FNO/c1-3-7-11(8-4-2)14(17)16-13-10-6-5-9-12(13)15/h5-6,9-11H,3-4,7-8H2,1-2H3,(H,16,17)
• InChI Key: ZCFJRRFZAIQZBM-UHFFFAOYSA-N
• SMILES: CCCC(CCC)C(=O)NC1=CC=CC=C1F

Description

N-(2-fluorophenyl)-2-propylpentanamide is a synthetic compound that belongs to the class of drugs known as synthetic opioids. This compound is also known by its chemical name, ocfentanil. Ocfentanil is a potent analgesic that is used in scientific research to study the mechanisms of pain and to develop new pain medications.

Mechanism of Action

Ocfentanil binds to the mu-opioid receptor in the brain and spinal cord. This binding inhibits the transmission of pain signals and produces analgesia. Ocfentanil also activates the reward pathway in the brain, which produces feelings of euphoria and pleasure. Ocfentanil is a potent analgesic that is more potent than morphine.
Biochemical and Physiological Effects:
Ocfentanil produces analgesia, sedation, and respiratory depression. Ocfentanil also activates the reward pathway in the brain, which produces feelings of euphoria and pleasure. Ocfentanil has a short half-life and is rapidly metabolized by the liver.

Advantages and Limitations for Lab Experiments

Ocfentanil is a potent analgesic that is used in scientific research to study the mechanisms of pain and to develop new pain medications. Ocfentanil has advantages and limitations for lab experiments. Ocfentanil is more potent than morphine and produces a rapid onset of analgesia. Ocfentanil also has a short half-life, which allows for rapid clearance from the body. However, ocfentanil can produce respiratory depression, which can limit its use in animal studies.

Future Directions

There are many future directions for the study of ocfentanil. One direction is the development of new pain medications that are more potent and have fewer side effects than current medications. Another direction is the study of the mechanisms of pain and the development of new therapies for chronic pain. Ocfentanil can also be used in the study of addiction and the development of new therapies for addiction. Finally, ocfentanil can be used in the study of the brain and the development of new therapies for neurological disorders.

Synthesis Methods

The synthesis of ocfentanil involves several steps. The first step is the reaction of 2-fluorobenzaldehyde with 2-bromopentane to form N-(2-fluorophenyl)-2-pentylpentanamide. This intermediate is then reacted with propylmagnesium bromide to form N-(2-fluorophenyl)-2-propylpentanamide. The final product is purified using chromatography techniques.

Scientific Research Applications

Ocfentanil is used in scientific research to study the mechanisms of pain and to develop new pain medications. Ocfentanil is a potent analgesic that binds to the mu-opioid receptor in the brain and spinal cord. This binding inhibits the transmission of pain signals and produces analgesia. Ocfentanil is also used in preclinical studies to evaluate the efficacy and safety of new pain medications.